Cas no 165254-21-7 (1,2-BIS{2-[2-(2-METHOXYETHOXY)ETHOXY]ETHOXY}-4,5-DINITROBENZENE)

1,2-BIS{2-[2-(2-METHOXYETHOXY)ETHOXY]ETHOXY}-4,5-DINITROBENZENE structure
165254-21-7 structure
Product Name:1,2-BIS{2-[2-(2-METHOXYETHOXY)ETHOXY]ETHOXY}-4,5-DINITROBENZENE
CAS No:165254-21-7
MF:C20H32N2O12
MW:492.474287033081
CID:904862
PubChem ID:15409003
Update Time:2025-04-19

1,2-BIS{2-[2-(2-METHOXYETHOXY)ETHOXY]ETHOXY}-4,5-DINITROBENZENE Chemical and Physical Properties

Names and Identifiers

    • 1,2-BIS{2-[2-(2-METHOXYETHOXY)ETHOXY]ETHOXY}-4,5-DINITROBENZENE
    • 1,2-bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene
    • YB9V0MDTEJ
    • RLKFEUVQBGLTFI-UHFFFAOYSA-N
    • 165254-21-7
    • 1,2-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-4,5-dinitrobenzene
    • Benzene, 1,2-bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitro-
    • UNII-YB9V0MDTEJ
    • SCHEMBL4111905
    • Benzene, 1,2-bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-4,5-dinitro-
    • DTXSID10572506
    • 1,2-bis[2-[2-(2-methoxyethoxy) ethoxy]ethoxy]-4,5-dinitrobenzene
    • Inchi: 1S/C20H32N2O12/c1-27-3-5-29-7-9-31-11-13-33-19-15-17(21(23)24)18(22(25)26)16-20(19)34-14-12-32-10-8-30-6-4-28-2/h15-16H,3-14H2,1-2H3
    • InChI Key: RLKFEUVQBGLTFI-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOC)C1C=C(C(=CC=1OCCOCCOCCOC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 492.19556
  • Monoisotopic Mass: 492.19552446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 20
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • PSA: 160.12
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